Cas no 941294-51-5 (3-Bromo-N,4-dimethylbenzenesulfonamide)

• Product Name: 3-Bromo-N,4-dimethylbenzenesulfonamide
• CAS No: 941294-51-5
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD09475907
• CID: 857696
• PubChem ID: 26369931
• Update Time: 2025-06-09

3-Bromo-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,4-dimethylbenzenesulfonamide
• FT-0760280
• SCHEMBL1370060
• AKOS015834626
• BS-24864
• N-Methyl 3-bromo-4-methylbenzenesulfonamide
• A859556
• AM87461
• 3-Bromo-N,4-dimethylbenzenesulphonamide
• DTXSID50650019
• MFCD09475907
• 941294-51-5
• 3-Bromo-N,4-dimethylbenzene-1-sulfonamide
• CS-0211761
• JZHJHHUAXBVHSH-UHFFFAOYSA-N
• EN300-1452523
• DA-00515

• MDL： MFCD09475907
• Inchi： 1S/C8H10BrNO2S/c1-6-3-4-7(5-8(6)9)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： JZHJHHUAXBVHSH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 262.96200
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 351.9±52.0 °C at 760 mmHg
• Flash Point: 166.6±30.7 °C
• PSA: 54.55000
• LogP: 3.13730
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Bromo-N,4-dimethylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-Bromo-N,4-dimethylbenzenesulfonamide

Recent Advances in the Study of 3-Bromo-N,4-dimethylbenzenesulfonamide (CAS: 941294-51-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-N,4-dimethylbenzenesulfonamide (CAS: 941294-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its brominated aromatic ring and dimethyl substitution, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of enzyme inhibition and targeted drug design.

One of the most notable findings in recent literature is the use of 3-Bromo-N,4-dimethylbenzenesulfonamide as a scaffold for the development of inhibitors targeting carbonic anhydrase isoforms. Researchers have demonstrated that the bromo and dimethyl groups on the benzene ring enhance the compound's binding affinity to the enzyme's active site, making it a promising candidate for the treatment of conditions such as glaucoma and cancer. Structural-activity relationship (SAR) studies have further elucidated the importance of these functional groups in modulating inhibitory potency and selectivity.

In addition to its role in enzyme inhibition, 3-Bromo-N,4-dimethylbenzenesulfonamide has been investigated for its potential as a building block in the synthesis of sulfonamide-based antibiotics. Recent work has highlighted its utility in the preparation of derivatives with enhanced antimicrobial activity against resistant bacterial strains. The compound's ability to undergo facile functionalization at the bromine position allows for the introduction of diverse pharmacophores, enabling the optimization of antibacterial efficacy and pharmacokinetic properties.

Another area of active research involves the application of 3-Bromo-N,4-dimethylbenzenesulfonamide in the development of fluorescent probes for biological imaging. The bromine atom in the molecule serves as a handle for further modifications, such as coupling with fluorophores, to create tools for studying cellular processes. Recent studies have successfully utilized these probes to visualize enzyme activity in real-time, providing valuable insights into disease mechanisms and potential therapeutic targets.

Despite these promising developments, challenges remain in the optimization of 3-Bromo-N,4-dimethylbenzenesulfonamide-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry efforts. However, the compound's versatility and demonstrated biological activities make it a valuable asset in the ongoing quest for novel therapeutics. Future research directions may include the exploration of its applications in combination therapies and the development of more efficient synthetic routes to facilitate large-scale production.